Cas no 4099-11-0 (1H-Pyrazole,5-benzo[b]thien-3-yl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole,5-benzo[b]thien-3-yl-3-(trifluoromethyl)-
• CAS No: 4099-11-0
• MF: C₁₂H₇F₃N₂S
• MW: 268.257591485977
• CID: 324994
• PubChem ID: 57349814
• Update Time: 2025-04-19

1H-Pyrazole,5-benzo[b]thien-3-yl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,5-benzo[b]thien-3-yl-3-(trifluoromethyl)-
• 3-(1-benzothiophen-3-yl)-5-(trifluoromethyl)-1H-pyrazole
• 5-(BENZO-[B]-THIOPHEN-3-YL)-3-(TRIFLUOROMETHYL)PYRAZOLE
• 1H-Pyrazole,5-benzo[b]thien-3-yl-3-(trifluoromethyl)
• Pyrazole,3-benzo[b]thien-3-yl-5-(trifluoromethyl)-(8CI)
• 4099-11-0
• 5-(Benzo[b]thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole
• 95072-83-6
• DTXSID50721970
• AKOS016015432

• Inchi： 1S/C12H7F3N2S/c13-12(14,15)11-5-9(16-17-11)8-6-18-10-4-2-1-3-7(8)10/h1-6H,(H,16,17)
• InChI Key： WDLGSQHXXWUKNJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C(F)(F)F)NN=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 268.02800
• Monoisotopic Mass: 268.02820389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• PSA: 56.92000
• LogP: 4.31020